Cas no 1392213-58-9 (5-METHANESULFONYL-2-METHYLPYRIDINE)

• Product Name: 5-METHANESULFONYL-2-METHYLPYRIDINE
• CAS No: 1392213-58-9
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 4596486
• PubChem ID: 57587961
• Update Time: 2025-06-09

5-METHANESULFONYL-2-METHYLPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 5-METHANESULFONYL-2-METHYLPYRIDINE

• Inchi： 1S/C7H9NO2S/c1-6-3-4-7(5-8-6)11(2,9)10/h3-5H,1-2H3
• InChI Key： GHUZKFWDASVPEO-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(S(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-METHANESULFONYL-2-METHYLPYRIDINE

5-METHANESULFONYL-2-METHYLPYRIDINE: A Comprehensive Overview

5-METHANESULFONYL-2-METHYLPYRIDINE (CAS No. 1392213-58-9) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as methanesulfonyl pyridine derivative, has garnered attention due to its unique chemical properties and potential for use in drug development. Recent advancements in synthetic methodologies and its structural modifications have further enhanced its utility across diverse industries.

The molecular structure of 5-METHANESULFONYL-2-METHYLPYRIDINE consists of a pyridine ring substituted with a methanesulfonyl group at the 5-position and a methyl group at the 2-position. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it suitable for various chemical transformations. The methanesulfonyl group, a strong electron-withdrawing substituent, significantly influences the reactivity of the pyridine ring, enabling it to participate in a wide range of reactions such as nucleophilic aromatic substitution and coupling reactions.

Recent studies have explored the synthesis of methanesulfonyl pyridine derivatives using environmentally friendly methods. For instance, researchers have employed catalytic systems such as palladium catalysts to facilitate Suzuki coupling reactions, which are pivotal in constructing complex molecular architectures. These advancements have not only improved the efficiency of synthesis but also reduced the environmental footprint associated with traditional synthetic routes.

In the pharmaceutical industry, 5-METHANESULFONYL-2-METHYLPYRIDINE has shown promise as an intermediate in drug design. Its ability to act as a bioisostere for other functional groups makes it an attractive candidate for modifying drug molecules to enhance their pharmacokinetic properties. For example, studies have demonstrated that substituting certain groups with the methanesulfonyl moiety can improve drug solubility and bioavailability without compromising therapeutic efficacy.

Beyond pharmaceuticals, this compound has found applications in agrochemicals, particularly as a precursor for herbicides and fungicides. Its structural versatility allows for the creation of molecules with enhanced selectivity and efficacy against target pests. Recent research has focused on optimizing its stability under varying environmental conditions to ensure prolonged effectiveness in agricultural settings.

The material science sector has also benefited from the unique properties of 5-METHANESULFONYL-2-METHYLPYRIDINE. Its role as a building block in constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), has been extensively investigated. The compound's ability to coordinate with metal ions has led to the development of novel materials with applications in gas storage, catalysis, and sensing technologies.

From an environmental standpoint, understanding the degradation pathways of methanesulfonyl pyridine derivatives is crucial for assessing their ecological impact. Recent studies have revealed that these compounds undergo hydrolytic degradation under specific conditions, yielding products that are less harmful to aquatic ecosystems. This knowledge is essential for developing sustainable practices in their production and application.

In conclusion, 5-METHANESULFONYL-2-METHYLPYRIDINE (CAS No. 1392213-58-9) stands out as a multifaceted compound with immense potential across various scientific domains. Its structural features, coupled with advancements in synthetic techniques and application-oriented research, continue to drive innovation in chemistry and related fields.